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Compound of Interest

Compound Name: dichlorostrontium

CAS No.: 10476-85-4

Cat. No.: B076808

Get Quote

Welcome to the technical support center for the purification of dichlorostrontium. This guide is

designed for researchers, scientists, and professionals in drug development who encounter

challenges during the synthesis and purification of strontium chloride. As Senior Application

Scientists, we have compiled this resource based on established chemical principles and field-

proven insights to help you troubleshoot common issues and refine your purification protocols.

Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding the properties of strontium chloride

and the core principles of its purification.

Q1: What are the most common impurities in crude
strontium chloride and where do they originate?
A1: The nature of impurities in crude SrCl₂ is intrinsically linked to its synthesis method. The

most common route involves the reaction of strontium carbonate (SrCO₃) or strontium

hydroxide (Sr(OH)₂) with hydrochloric acid (HCl).[1][2]

Common impurities include:

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b076808#bc-rfq
https://www.benchchem.com/product/b076808/docs?utm_src=pdf-body#technical-support-center-dichlorostrontium-srcl-purification
https://en.wikipedia.org/wiki/Strontium_chloride
https://www.sciencemadness.org/smwiki/index.php/Strontium_chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076808?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unreacted Starting Materials: Incomplete reaction can leave residual SrCO₃, which is

sparingly soluble in water.

Alkaline Earth Metal Cations: The primary contaminants are often other alkaline earth metals

present in the original mineral source (e.g., celestite), such as calcium (Ca²⁺) and barium

(Ba²⁺). Their chlorides (CaCl₂ and BaCl₂) have similar chemical properties, making them

challenging to separate.

Transition Metals: Iron (Fe³⁺) is a frequent contaminant, often introduced from raw materials

or reaction vessels, which can impart a yellowish or brownish tint to the final product.[3]

Insoluble Particulates: Silicates and other acid-insoluble materials from the strontium source

may persist.[4]

Q2: What are the different hydrated forms of strontium
chloride, and how do they influence purification?
A2: Strontium chloride can exist in several hydration states, which is a critical factor in

purification and handling. The primary forms are the anhydrous salt (SrCl₂), the dihydrate

(SrCl₂·2H₂O), and the hexahydrate (SrCl₂·6H₂O).

SrCl₂·6H₂O (Hexahydrate): This is the form that crystallizes from an aqueous solution at

temperatures below 61°C.[1] Most purification protocols involving aqueous recrystallization

will yield the hexahydrate.

Intermediate Hydrates: Upon heating, the hexahydrate loses water in stages, forming the

dihydrate and monohydrate before becoming fully anhydrous.

SrCl₂ (Anhydrous): Full dehydration is achieved by heating to approximately 320°C.[1] The

anhydrous form is highly hygroscopic and will readily absorb atmospheric moisture to re-form

hydrates.

Understanding these forms is crucial because the purification strategy (e.g., recrystallization)

typically produces the stable hexahydrate, which must then be dehydrated if the anhydrous

form is required.
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Q3: What is the core principle of purifying SrCl₂ via
recrystallization?
A3: Recrystallization is a powerful technique for purifying solid compounds based on

differences in solubility. The principle relies on dissolving the impure solid in a suitable solvent

at an elevated temperature to create a saturated or near-saturated solution. As this solution

cools, the solubility of the desired compound (SrCl₂) decreases, causing it to crystallize out of

the solution in a pure form.[5]

The impurities, which are either present in much smaller concentrations or have different

solubility profiles, remain dissolved in the cold solvent (mother liquor). The success of this

technique hinges on selecting a solvent in which strontium chloride is highly soluble at high

temperatures but significantly less soluble at low temperatures.

Q4: How can I convert the purified SrCl₂·6H₂O crystals to
the anhydrous form?
A4: Obtaining anhydrous SrCl₂ from the purified hexahydrate requires careful, staged heating

to remove the six molecules of water of crystallization.

A typical procedure is as follows:

Gently heat the SrCl₂·6H₂O crystals above 61°C. The salt will dissolve in its own water of

crystallization.

Continue heating gradually. The hexahydrate will transition through dihydrate and

monohydrate forms.

For complete dehydration, the temperature must be raised to 320°C.[1] This is often

performed under a vacuum or a stream of dry, inert gas to facilitate the removal of water

vapor and prevent hydrolysis at elevated temperatures.

Caution: Rapid heating can cause the salt to fuse into a hard cake, trapping moisture and

making complete dehydration difficult.
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This section provides solutions to specific problems you may encounter during the purification

of strontium chloride.

Q5: My final SrCl₂ product has a yellow or brown tint.
What is the cause and how can it be removed?
A5: A yellow or brown discoloration in your SrCl₂ product is almost always indicative of iron

contamination, typically in the form of ferric ions (Fe³⁺).

Cause: Iron impurities can be present in the initial strontium carbonate or introduced from the

reaction equipment.

Solution: Precipitation of Iron Hydroxide Iron can be effectively removed by adjusting the pH of

the SrCl₂ solution.

Dissolve the impure SrCl₂ in water.

Slightly increase the pH of the solution to between 7 and 9. This can be achieved by carefully

adding a dilute solution of strontium hydroxide (Sr(OH)₂) or sodium hydroxide (NaOH).[4]

At this pH, iron will precipitate as highly insoluble iron(III) hydroxide (Fe(OH)₃), which has a

characteristic reddish-brown color.

Optionally, adding a small amount of an oxidizing agent like 30% hydrogen peroxide can

ensure all iron is in the Fe³⁺ state for efficient precipitation.[3]

Heat the solution to near boiling to coagulate the precipitate, then remove it by hot filtration.

The resulting clear solution can then be recrystallized.

Q6: Analytical testing (ICP-AES, Flame Test) reveals
significant barium contamination. How can I selectively
remove it?
A6: Barium is a common and challenging impurity to remove from strontium salts due to its

chemical similarity. The most effective method leverages the significant difference in solubility

between strontium sulfate and barium sulfate.
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Cause: Barium is often co-located with strontium in natural mineral deposits.

Solution: Selective Precipitation with Sulfate Barium sulfate (BaSO₄) is vastly less soluble in

water than strontium sulfate (SrSO₄).

Dissolve the impure SrCl₂ in deionized water to create a concentrated solution.

While heating and stirring, add a dilute solution of sulfuric acid (H₂SO₄) or a soluble sulfate

salt (e.g., Na₂SO₄) dropwise.[3][6]

Barium will immediately precipitate as a fine white powder of BaSO₄. SrCl₂(aq) +

Na₂SO₄(aq) → SrSO₄(s) + 2NaCl(aq) (Strontium sulfate may also precipitate if too much

sulfate is added) BaCl₂(aq) + Na₂SO₄(aq) → BaSO₄(s)↓ + 2NaCl(aq)

The key is to add just enough sulfate to precipitate the barium without causing significant

loss of the strontium product. This is known as fractional precipitation. Monitor the removal of

barium from the solution using analytical techniques if high purity is required.

After addition, digest the mixture by heating for 1-2 hours to encourage crystal growth of the

precipitate, making it easier to filter.[4]

Filter the solution while hot to remove the BaSO₄ precipitate. The purified SrCl₂ solution can

then be cooled to induce crystallization.

Q7: My yield after recrystallization is extremely low.
What are the common causes and how can I improve it?
A7: Low recovery is a frequent issue in recrystallization. The cause is often procedural rather

than chemical.[7]

Common Causes & Solutions:
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Cause Explanation Solution

Excess Solvent

Using too much solvent to

dissolve the crude product

keeps a significant amount of

SrCl₂ dissolved even after

cooling, preventing it from

crystallizing.[7]

Use the minimum amount of

boiling solvent required to fully

dissolve the solid. Add the hot

solvent in small portions until

dissolution is just complete.

Premature Crystallization

If the solution cools too quickly

during hot filtration (to remove

insoluble impurities), product is

lost on the filter paper.

Use a pre-heated funnel and

filter flask. Keep the solution at

or near its boiling point during

filtration.

Inefficient Cooling

Cooling the solution too rapidly

can trap impurities within the

crystal lattice and lead to

smaller, less pure crystals.

Allow the solution to cool

slowly and undisturbed to

room temperature first. Then,

place it in an ice bath to

maximize crystal formation.[7]

Excessive Washing

Washing the collected crystals

with too much solvent, or with

solvent that is not ice-cold, will

redissolve a portion of your

purified product.

Wash the crystals with a

minimum amount of ice-cold

solvent, just enough to rinse

away the mother liquor.[7]

Q8: No crystals are forming after I cool the solution.
What should I do?
A8: The failure of crystals to form indicates that the solution is supersaturated. This is a

common occurrence that can be rectified by inducing crystallization.

Solutions:

Scratching: Use a glass rod to gently scratch the inside surface of the flask below the level of

the solution. The microscopic imperfections on the glass provide nucleation sites for crystal

growth.
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Seeding: Add a tiny crystal of pure SrCl₂ (a "seed crystal") to the supersaturated solution.

This crystal acts as a template onto which other molecules can deposit, initiating the

crystallization process.

Further Cooling: Ensure the solution has been cooled sufficiently. An ice-salt bath can

achieve temperatures below 0°C, further reducing the solubility of SrCl₂ and promoting

crystallization.

Reduce Solvent Volume: If too much solvent was added initially, you can gently heat the

solution to evaporate some of the solvent, increasing the concentration of SrCl₂ until it is

supersaturated at a higher temperature. Then, attempt to cool it again.

Experimental Protocols & Workflows
Protocol 1: High-Purity Strontium Chloride via
Recrystallization
This protocol details the purification of crude SrCl₂ contaminated with insoluble matter and

soluble impurities like calcium and barium chlorides.

Step-by-Step Methodology:

Dissolution: In a flask, add the crude SrCl₂ solid. Add a minimal volume of deionized water.

Heat the mixture to boiling (approx. 100°C) while stirring continuously. Continue adding small

portions of hot deionized water until the SrCl₂ has just completely dissolved.

Impurity Removal (if necessary):

For Iron: Adjust pH to 7-9 with dilute Sr(OH)₂ solution, heat, and perform a hot gravity

filtration to remove the precipitated Fe(OH)₃.

For Barium: Add a stoichiometric equivalent of dilute Na₂SO₄ solution relative to the

barium impurity, digest by heating for 1 hour, and perform a hot gravity filtration to remove

the precipitated BaSO₄.

Crystallization: Cover the flask containing the hot, clear filtrate and allow it to cool slowly and

undisturbed to room temperature. Needle-like crystals of SrCl₂·6H₂O should form.
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Maximize Yield: Once the flask has reached room temperature, place it in an ice-water bath

for at least 30 minutes to maximize the precipitation of the product.

Crystal Collection: Collect the purified crystals by vacuum filtration using a Büchner funnel.

Washing: Wash the crystals on the filter with a small volume of ice-cold deionized water to

remove any adhering mother liquor.

Drying: Dry the crystals. For the hexahydrate, this can be done in a desiccator or a low-

temperature oven. For anhydrous SrCl₂, follow the staged heating protocol described in Q4.

Workflow for SrCl₂ Purification
The following diagram illustrates the general workflow for purifying crude strontium chloride.
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Caption: General workflow for the purification of strontium chloride.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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